Cas no 68724-93-6 (2-(1H-indol-2-ylformamido)acetic Acid)

• Product Name: 2-(1H-indol-2-ylformamido)acetic Acid
• CAS No: 68724-93-6
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• MDL: MFCD11131661
• CID: 4145929
• PubChem ID: 12439560
• Update Time: 2025-06-15

2-(1H-indol-2-ylformamido)acetic Acid Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(1H-indol-2-ylcarbonyl)-
• 2-(1H-indole-2-carboxamido)acetic acid
• SCHEMBL8870837
• STL445678
• Z327230382
• 2-[(1H-indol-2-yl)formamido]acetic acid
• TCA72493
• AKOS000210437
• CS-0264841
• 68724-93-6
• (1H-INDOL-2-YLFORMAMIDO)ACETIC ACID
• 2-(1H-indole-2-carbonylamino)acetic acid
• N-(1H-indol-2-ylcarbonyl)glycine
• EN300-94837
• 2-(1H-indol-2-ylformamido)acetic acid
• 2-(1H-indol-2-ylformamido)aceticacid
• G42632
• 2-(1H-indol-2-ylformamido)acetic Acid

• MDL： MFCD11131661
• Inchi： 1S/C11H10N2O3/c14-10(15)6-12-11(16)9-5-7-3-1-2-4-8(7)13-9/h1-5,13H,6H2,(H,12,16)(H,14,15)
• InChI Key： BJKDAKXYJCJZBP-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC(C1=CC2=C(N1)C=CC=C2)=O

Computed Properties

• Exact Mass: 218.06914219Da
• Monoisotopic Mass: 218.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1H-indol-2-ylformamido)acetic Acid

Introduction to 2-(1H-indol-2-ylformamido)acetic Acid (CAS No. 68724-93-6)

2-(1H-indol-2-ylformamido)acetic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 68724-93-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif of an indole ring linked to an acetic acid derivative through a formamido group, has garnered attention due to its potential biological activities and synthetic utility. The indole moiety, known for its presence in numerous bioactive natural products and pharmaceuticals, contributes to the compound's intriguing pharmacological profile.

The structure of 2-(1H-indol-2-ylformamido)acetic Acid can be described as a fusion of two pharmacophoric elements: the indole scaffold and the formamido-acetic acid backbone. This combination suggests possible applications in drug discovery, particularly in the development of modulators targeting enzymes or receptors that interact with indole derivatives. The formamido group introduces a polar interaction surface, enhancing solubility and binding affinity, while the acetic acid moiety provides a carboxylic acid functionality for further derivatization.

Recent advancements in medicinal chemistry have highlighted the importance of indole derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that indole-based compounds exhibit anti-inflammatory, anticancer, and antimicrobial properties. Among these, 2-(1H-indol-2-ylformamido)acetic Acid has been explored as a lead compound in designing novel therapeutic agents. Its ability to interact with biological targets through multiple binding sites makes it a promising candidate for structure-activity relationship (SAR) studies.

In the context of drug development, the synthesis of 2-(1H-indol-2-ylformamido)acetic Acid has been optimized to achieve high yields and purity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the indole core efficiently. These techniques not only improve synthetic efficiency but also enable the introduction of diverse substituents at strategic positions within the molecule. Such flexibility is crucial for tailoring the pharmacological properties of indole derivatives to specific therapeutic needs.

The biological evaluation of 2-(1H-indol-2-ylformamido)acetic Acid has revealed several interesting findings. Preclinical studies have indicated that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its interaction with inflammatory pathways has been investigated, revealing anti-inflammatory effects comparable to some well-known therapeutics. These findings underscore the compound's therapeutic relevance and justify further exploration in clinical settings.

One of the most compelling aspects of 2-(1H-indol-2-ylformamido)acetic Acid is its synthetic versatility. The presence of both the indole and formamido-acetic acid moieties allows for extensive chemical modifications. For example, functionalization at different positions on the indole ring can lead to a series of analogs with varying biological activities. Similarly, modifications of the formamido-acetic acid backbone can alter solubility, metabolic stability, and pharmacokinetic profiles. This adaptability makes it an invaluable tool for medicinal chemists seeking to develop novel drug candidates.

The role of computational chemistry in optimizing 2-(1H-indol-2-ylformamido)acetic Acid cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets. These simulations help guide synthetic efforts by identifying key structural features that enhance binding efficacy. Furthermore, virtual screening methods have been used to identify potential lead compounds based on their predicted pharmacological properties. Such computational approaches are integral to modern drug discovery pipelines.

In conclusion,2-(1H-indol-2-ylformamido)acetic Acid (CAS No. 68724-93-6) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its synthetic versatility and biological activity, make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for indole derivatives,2-(1H-indol-2-ylformamido)acetic Acid is poised to play a crucial role in shaping future therapeutic strategies.